Cas no 84467-21-0 (1-Butanone, 1-[1-(4-chlorophenyl)cyclobutyl]-)

• Product name: 1-Butanone, 1-[1-(4-chlorophenyl)cyclobutyl]-
• CAS No: 84467-21-0
• MF: C₁₄H₁₇ClO
• MW: 236.737183332443
• CID: 4214083
• PubChem ID: 13083367

1-Butanone, 1-[1-(4-chlorophenyl)cyclobutyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[1-(4-chlorophenyl)cyclobutyl]-
• 1-butyryl-1-(4-chlorophenyl)cyclobutane
• SCHEMBL1758
• 84467-21-0
• 1-[1-(4-Chlorophenyl)cyclobutyl]-1-butanone
• DTXSID401261275
• NLQNCRNXUQMVMC-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H17ClO/c1-2-4-13(16)14(9-3-10-14)11-5-7-12(15)8-6-11/h5-8H,2-4,9-10H2,1H3
• InChI Key： NLQNCRNXUQMVMC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 236.0967929Da
• Monoisotopic Mass: 236.0967929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų